Cas no 2580097-78-3 (tert-butyl (8R)-8-(hydroxymethyl)-1,4-dioxa-7-azaspiro[4.4]nonane-7-carboxylate)

Tert-butyl (8R)-8-(hydroxymethyl)-1,4-dioxa-7-azaspiro[4.4]nonane-7-carboxylate is a chiral spirocyclic compound featuring a protected amine and a hydroxymethyl functional group. Its rigid spiro[4.4]nonane scaffold enhances stereochemical stability, making it valuable for asymmetric synthesis and pharmaceutical intermediates. The tert-butyloxycarbonyl (Boc) group provides selective deprotection capabilities, while the hydroxymethyl moiety offers versatility for further derivatization. This compound is particularly useful in the synthesis of complex heterocycles and bioactive molecules, where precise stereocontrol is critical. Its well-defined structure and functional group compatibility make it a reliable building block in medicinal chemistry and organic synthesis.
tert-butyl (8R)-8-(hydroxymethyl)-1,4-dioxa-7-azaspiro[4.4]nonane-7-carboxylate structure
2580097-78-3 structure
Product Name:tert-butyl (8R)-8-(hydroxymethyl)-1,4-dioxa-7-azaspiro[4.4]nonane-7-carboxylate
CAS No:2580097-78-3
MF:C12H21NO5
MW:259.298844099045
CID:5862948
PubChem ID:124666508
Update Time:2025-10-18

tert-butyl (8R)-8-(hydroxymethyl)-1,4-dioxa-7-azaspiro[4.4]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2580097-78-3
    • EN300-27718454
    • tert-butyl (8R)-8-(hydroxymethyl)-1,4-dioxa-7-azaspiro[4.4]nonane-7-carboxylate
    • Inchi: 1S/C12H21NO5/c1-11(2,3)18-10(15)13-8-12(6-9(13)7-14)16-4-5-17-12/h9,14H,4-8H2,1-3H3/t9-/m1/s1
    • InChI Key: RHWJYCGTFCGCGZ-SECBINFHSA-N
    • SMILES: O1CCOC21CN(C(=O)OC(C)(C)C)[C@@H](CO)C2

Computed Properties

  • Exact Mass: 259.14197277g/mol
  • Monoisotopic Mass: 259.14197277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 68.2Ų

tert-butyl (8R)-8-(hydroxymethyl)-1,4-dioxa-7-azaspiro[4.4]nonane-7-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27718454-0.05g
tert-butyl (8R)-8-(hydroxymethyl)-1,4-dioxa-7-azaspiro[4.4]nonane-7-carboxylate
2580097-78-3 95.0%
0.05g
$924.0 2025-03-20
Enamine
EN300-27718454-0.1g
tert-butyl (8R)-8-(hydroxymethyl)-1,4-dioxa-7-azaspiro[4.4]nonane-7-carboxylate
2580097-78-3 95.0%
0.1g
$968.0 2025-03-20
Enamine
EN300-27718454-0.25g
tert-butyl (8R)-8-(hydroxymethyl)-1,4-dioxa-7-azaspiro[4.4]nonane-7-carboxylate
2580097-78-3 95.0%
0.25g
$1012.0 2025-03-20
Enamine
EN300-27718454-0.5g
tert-butyl (8R)-8-(hydroxymethyl)-1,4-dioxa-7-azaspiro[4.4]nonane-7-carboxylate
2580097-78-3 95.0%
0.5g
$1056.0 2025-03-20
Enamine
EN300-27718454-1.0g
tert-butyl (8R)-8-(hydroxymethyl)-1,4-dioxa-7-azaspiro[4.4]nonane-7-carboxylate
2580097-78-3 95.0%
1.0g
$1100.0 2025-03-20
Enamine
EN300-27718454-2.5g
tert-butyl (8R)-8-(hydroxymethyl)-1,4-dioxa-7-azaspiro[4.4]nonane-7-carboxylate
2580097-78-3 95.0%
2.5g
$2155.0 2025-03-20
Enamine
EN300-27718454-5.0g
tert-butyl (8R)-8-(hydroxymethyl)-1,4-dioxa-7-azaspiro[4.4]nonane-7-carboxylate
2580097-78-3 95.0%
5.0g
$3189.0 2025-03-20
Enamine
EN300-27718454-10.0g
tert-butyl (8R)-8-(hydroxymethyl)-1,4-dioxa-7-azaspiro[4.4]nonane-7-carboxylate
2580097-78-3 95.0%
10.0g
$4729.0 2025-03-20

Additional information on tert-butyl (8R)-8-(hydroxymethyl)-1,4-dioxa-7-azaspiro[4.4]nonane-7-carboxylate

Professional Introduction to Compound with CAS No. 2580097-78-3 and Product Name: Tert-butyl (8R)-8-(hydroxymethyl)-1,4-dioxa-7-azaspiro[4.4]nonane-7-carboxylate

The compound with the CAS number 2580097-78-3 and the product name Tert-butyl (8R)-8-(hydroxymethyl)-1,4-dioxa-7-azaspiro[4.4]nonane-7-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of spirocyclic azasugar derivatives, which have garnered considerable attention due to their unique structural features and potential biological activities. The spirocyclic framework, characterized by the linkage between an oxygen atom and a nitrogen atom within the same molecule, contributes to its distinct chemical properties and reactivity.

Recent research in the area of spirocyclic compounds has highlighted their role as versatile intermediates in drug discovery. The specific configuration of the (8R)-8-(hydroxymethyl) moiety in this compound is particularly noteworthy, as it influences the stereochemical properties and interactions with biological targets. This stereochemistry is critical for ensuring the efficacy and selectivity of pharmaceutical agents, making such compounds valuable candidates for further exploration.

The 1,4-dioxa backbone of the molecule introduces oxygen atoms that can participate in hydrogen bonding and other forms of molecular interaction, which are essential for binding to biological receptors. These interactions are fundamental to the pharmacological activity of many drugs, and the presence of multiple oxygen atoms in this compound may enhance its affinity for target proteins. Additionally, the tert-butyl group at the end of the molecule provides steric hindrance, which can modulate binding affinity and selectivity by influencing the conformational flexibility of the molecule.

Current research in medicinal chemistry increasingly focuses on designing molecules with precise stereochemical control to optimize their biological activity. The spirocyclic structure of Tert-butyl (8R)-8-(hydroxymethyl)-1,4-dioxa-7-azaspiro[4.4]nonane-7-carboxylate aligns well with this trend, as it offers a rigid scaffold that can be fine-tuned through modifications at various positions. This flexibility allows chemists to explore a wide range of analogs with tailored properties, facilitating the development of novel therapeutic agents.

One of the most promising applications of this compound is in the field of enzyme inhibition. Spirocyclic azasugars have been shown to exhibit inhibitory activity against various enzymes involved in metabolic pathways, making them potential candidates for treating metabolic disorders. The unique structural features of Tert-butyl (8R)-8-(hydroxymethyl)-1,4-dioxa-7-azaspiro[4.4]nonane-7-carboxylate, particularly its spirocyclic core and functionalized side chains, make it an attractive scaffold for designing potent enzyme inhibitors.

Moreover, the compound’s potential as a building block for more complex molecules has not gone unnoticed by researchers. Its spirocyclic structure can serve as a platform for further derivatization, allowing chemists to introduce additional functional groups or modify existing ones to achieve specific biological outcomes. This modular approach is particularly useful in drug discovery pipelines, where rapid iteration and optimization are essential.

In recent years, there has been growing interest in developing drugs that target protein-protein interactions (PPIs). These interactions are critical for many cellular processes but are often challenging to modulate with traditional small-molecule drugs. The unique structural features of Tert-butyl (8R)-8-(hydroxymethyl)-1,4-dioxa-7-azaspiro[4.4]nonane-7-carboxylate, including its rigid spirocyclic core and multiple interaction points, make it a promising candidate for designing PPI modulators.

Another area where this compound shows promise is in immunomodulation. There is increasing evidence suggesting that spirocyclic compounds can influence immune responses by interacting with immune cells and modulating signaling pathways. The structural features of Tert-butyl (8R)-8-(hydroxymethyl)-1,4-dioxa-7-azaspiro[4.4]nonane-7-carboxylate may enable it to interact with immune receptors or intracellular signaling molecules, thereby modulating immune responses in a targeted manner.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The spirocyclic core requires precise stereocontrol during its construction, necessitating advanced synthetic methodologies such as transition-metal-catalyzed reactions and chiral auxiliaries. The successful synthesis of Tert-butyl (8R)-8-(hydroxymethyl)-1,4-dioxa-7-azaspiro[4.4]nonane-7-carboxylate demonstrates the capabilities of modern synthetic techniques and opens up new possibilities for constructing complex molecular architectures.

In conclusion, Tert-butyl (8R)-8-(hydroxymethyl)-1,4-dioxa-7-azaspiro[4.4]nonane-7-carboxylate is a remarkable compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various biological processes. As research in medicinal chemistry continues to evolve, compounds like this one will play a crucial role in discovering new treatments for human diseases.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited